Cas no 168032-02-8 (2-Methyl-2-(3-methylbutyl)-2H-1,3-benzodioxole-4-carboxylic acid)

• Product name: 2-Methyl-2-(3-methylbutyl)-2H-1,3-benzodioxole-4-carboxylic acid
• CAS No: 168032-02-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2781432
• PubChem ID: 71350274

2-Methyl-2-(3-methylbutyl)-2H-1,3-benzodioxole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10776082
• 168032-02-8
• 2-Methyl-2-(3-methylbutyl)-2H-1,3-benzodioxole-4-carboxylic acid

• Inchi： InChI=1S/C14H18O4/c1-9(2)7-8-14(3)17-11-6-4-5-10(13(15)16)12(11)18-14/h4-6,9H,7-8H2,1-3H3,(H,15,16)
• InChI Key： XVTILPSZIJNNJX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3.6